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Compound of Interest

Compound Name: DBPR116

Cat. No.: B15620305 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for DBPR116 is publicly available at this time.

The following guidance is based on best practices for handling potent, novel pharmaceutical

compounds in a research and development setting. A comprehensive, site-specific risk

assessment should be conducted by qualified personnel before handling this substance.

DBPR116 has been identified as a prodrug of BPRMU191, developed by the Institute of

Biotechnology and Pharmaceutical Research (IBPR) in Taiwan.[1] It is a novel antagonist-to-

agonist allosteric modifier of the mu-opioid receptor (MOR) and is under investigation as a

potentially safer opioid analgesic.[1][2][3] As a potent bioactive molecule, DBPR116 should be

handled with a high degree of caution to minimize exposure.

Personal Protective Equipment (PPE)
Given the lack of specific hazard data, a conservative approach to PPE is warranted. The

primary routes of exposure to consider for a powdered substance are inhalation, dermal

contact, and ingestion. The following table summarizes the recommended PPE for handling

DBPR116.
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Protection Type Recommended Equipment Purpose

Respiratory Protection

NIOSH-approved N95 or

higher-rated respirator (e.g.,

P100)

To prevent inhalation of

airborne particles.

Eye and Face Protection
Chemical splash goggles and

a face shield

To protect eyes and face from

splashes and airborne

particles.

Hand Protection

Double-gloving with

compatible chemical-resistant

gloves (e.g., nitrile)

To prevent skin contact. Check

manufacturer's data for

chemical compatibility.

Body Protection
Disposable lab coat or

coveralls with tight-fitting cuffs

To protect skin and personal

clothing from contamination.

Foot Protection
Closed-toe shoes and

disposable shoe covers

To prevent contamination of

personal footwear and

subsequent spread.

Experimental Protocols: PPE Selection and Use
Workflow
The selection and use of appropriate PPE is a critical step in safely handling any chemical. The

following workflow outlines the decision-making process for ensuring adequate protection when

working with DBPR116.
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Planning Phase

PPE Selection Phase

Operational Phase

Identify DBPR116 as a Potentially Hazardous Compound

Consult available safety information (e.g., this guide)

Conduct a site-specific risk assessment

Select Respiratory Protection (N95 or higher) Select Eye/Face Protection (Goggles & Face Shield) Select Hand Protection (Double Nitrile Gloves) Select Body Protection (Disposable Lab Coat/Coveralls)

Don PPE in the correct order

Handle DBPR116 in a contained environment (e.g., fume hood)

Follow standard operating procedures for the experiment

Doff PPE carefully to avoid self-contamination

Click to download full resolution via product page

Caption: PPE Selection and Use Workflow for DBPR116.
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Disposal Plan
Proper disposal of DBPR116 and all contaminated materials is crucial to prevent environmental

contamination and accidental exposure. The following plan outlines the general steps for

disposal. All waste must be handled in accordance with local, state, and federal regulations.

Operational Plan:

Segregation: All waste contaminated with DBPR116, including unused product,

contaminated PPE, and cleaning materials, must be segregated from general laboratory

waste.

Containment: Contaminated solid waste should be placed in a clearly labeled, sealed, and

puncture-resistant container. Liquid waste containing DBPR116 should be collected in a

labeled, sealed, and compatible container.

Labeling: All waste containers must be clearly labeled with the contents (e.g., "DBPR116
Waste"), the associated hazards (e.g., "Potent Compound"), and the date of accumulation.

Storage: Waste containers should be stored in a designated, secure area away from

incompatible materials.

Disposal: Arrangements should be made with a licensed hazardous waste disposal company

for the final disposal of the material, likely through incineration at a permitted facility.

The following diagram illustrates the logical flow of the disposal plan.
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Experiment Complete: Generate DBPR116 Waste

Segregate Contaminated Waste (Solid & Liquid)

Contain Waste in Labeled, Sealed Containers

Store Waste in a Designated Secure Area

Arrange for Licensed Hazardous Waste Disposal

Document Waste Manifest and Disposal Records

Click to download full resolution via product page

Caption: Disposal Plan Workflow for DBPR116.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
DBPR116]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620305#personal-protective-equipment-for-
handling-dbpr116]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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